Cas no 1365271-77-7 (4-(3-cyanophenyl)-N,N-dimethylbenzamide)

• Product Name: 4-(3-cyanophenyl)-N,N-dimethylbenzamide
• CAS No: 1365271-77-7
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• MDL: MFCD21609641
• CID: 2771764
• PubChem ID: 70699739
• Update Time: 2025-06-14

4-(3-cyanophenyl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyanophenyl)-N,N-dimethylbenzamide
• 3'-CYANO-N,N-DIMETHYL-[1,1'-BIPHENYL]-4-CARBOXAMIDE
• DTXSID60742853
• [1,1'-Biphenyl]-4-carboxamide, 3'-cyano-N,N-dimethyl-
• 1365271-77-7
• 3'-Cyano-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide
• BS-20700
• MFCD21609641

• MDL： MFCD21609641
• Inchi： 1S/C16H14N2O/c1-18(2)16(19)14-8-6-13(7-9-14)15-5-3-4-12(10-15)11-17/h3-10H,1-2H3
• InChI Key： OUTXBBZIDLYPCY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC=C(C#N)C=1)N(C)C

Computed Properties

• Exact Mass: 250.11100
• Monoisotopic Mass: 250.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 451.2±38.0 °C at 760 mmHg
• Flash Point: 226.7±26.8 °C
• PSA: 44.10000
• LogP: 2.92708
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(3-cyanophenyl)-N,N-dimethylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-cyanophenyl)-N,N-dimethylbenzamide

Exploring the Potential of 4-(3-Cyanophenyl)-N,N-dimethylbenzamide (CAS No. 1365271-77-7) in Modern Research

In the ever-evolving landscape of chemical research, 4-(3-cyanophenyl)-N,N-dimethylbenzamide (CAS No. 1365271-77-7) has emerged as a compound of significant interest. This molecule, characterized by its unique cyanophenyl and dimethylbenzamide functional groups, offers a wide range of potential applications in pharmaceuticals, material science, and beyond. Researchers are increasingly drawn to its structural versatility, which makes it a valuable candidate for drug discovery and development.

The compound's CAS number 1365271-77-7 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular formula and structural features have been extensively studied, revealing insights into its reactivity and potential interactions with biological targets. As the demand for novel small-molecule therapeutics grows, 4-(3-cyanophenyl)-N,N-dimethylbenzamide stands out as a promising scaffold for designing next-generation treatments.

One of the most searched questions in the field revolves around the synthetic routes for 4-(3-cyanophenyl)-N,N-dimethylbenzamide. Recent advancements in organic synthesis have streamlined its production, enabling researchers to explore its properties more efficiently. The compound's cyano group and amide linkage are particularly noteworthy, as they contribute to its stability and bioavailability—key factors in drug design and medicinal chemistry.

Another hot topic in the scientific community is the potential role of 4-(3-cyanophenyl)-N,N-dimethylbenzamide in addressing neurological disorders. Preliminary studies suggest that its molecular structure may interact with specific receptor proteins, opening doors to innovative therapies. This aligns with the growing focus on precision medicine and targeted drug delivery, where compounds like this could play a pivotal role.

From a material science perspective, the compound's aromatic rings and polar functional groups make it a candidate for developing advanced polymeric materials and coatings. Its thermal stability and solubility properties are also under investigation, with potential applications in electronics and nanotechnology. These interdisciplinary opportunities highlight the versatility of CAS No. 1365271-77-7.

As the scientific community continues to explore the potential of 4-(3-cyanophenyl)-N,N-dimethylbenzamide, questions about its mechanism of action and toxicological profile remain at the forefront. Rigorous in vitro and in vivo studies are essential to unlock its full potential while ensuring safety. With its unique combination of chemical properties and applications, this compound is poised to make a lasting impact across multiple industries.